BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the
Physicochemical Properties of Silafluofen

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Silafluofen

Cat. No.: B012357

For Researchers, Scientists, and Drug Development Professionals

Introduction: Silafluofen is a fluorinated organosilicon pyrethroid ether insecticide used to
control soil-borne insects like termites and as a wood preservative.[1][2] Developed in 1984, its
unique structure, which incorporates a silicon atom, distinguishes it from conventional
pyrethroids.[3][4][5] This structural modification confers properties such as reduced fish toxicity
and enhanced stability in various environmental conditions, making it a subject of interest for
agricultural and material science research.[4][5] This guide provides a detailed overview of the
core physicochemical properties of Silafluofen, standard experimental protocols for their
determination, and a logical workflow for its characterization.

Chemical Identity and Structure

¢ |[UPAC Name: (4-ethoxyphenyl)[3-(4-fluoro-3-phenoxyphenyl)propyl]dimethylsilane[6][7]
« CAS Number: 105024-66-6[6][7]

e Chemical Formula: C2sH29FO2Si[1][6][7]

o Synonyms: Eflusilanat, Silonen, Joker, Neophan, Silatop[1][2][8]

Silafluofen is characterized by the isosteric replacement of a carbon atom with a silicon atom
in its molecular backbone.[3] This modification is central to its altered biological and
environmental properties compared to other pyrethroids.
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Quantitative Physicochemical Data

The following table summarizes the key physicochemical properties of Silafluofen, compiled

from various sources. These parameters are crucial for understanding its environmental fate,

transport, and biological interactions.

Property Value Units Reference(s)
Molecular Weight 408.58 - 408.59 g/mol [61[9][10]
) Oily liquid, almost

Physical State [21[81[9]
colorless and odorless

Melting Point <25 °C [O][11][12]
484.5 (at 760 mmHgQ);

Boiling Point Decomposes before °C [B1I91[13]
boiling

Water Solubility 0.001 (at 20°C, pH 7) mg/L [2][8]

Solubility in Organic Soluble in DMSO and (61[9]

Solvents other organic solvents
4.5 x 1072 (at 25°C) /

Vapor Pressure mmHg / mPa [81I91[13]
2.5x 1073 (at 20°C)

Density 1.08 g/cm3 [2][8][13]

Partition Coefficient
6.56 [9]

(LogP)

Flash Point 100 - 246.8 °C [8][9]

_ 1.557 - 1.568 (at
Refractive Index [O1[11][13]

20.1°C)

Chemical Stability

Stable under alkaline
conditions, sunlight,

and in soil

[41051€]

Experimental Protocols for Property Determination
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While specific experimental data for Silafluofen is proprietary, the determination of its
physicochemical properties follows internationally recognized standard methods, primarily the
OECD Guidelines for the Testing of Chemicals.[14] These protocols ensure data consistency
and reliability.

e Melting Point (OECD 102): For substances like Silafluofen which are liquid at room
temperature, methods like determining the Freezing Temperature or Pour Point are
appropriate.[7][15] Differential Scanning Calorimetry (DSC) or Differential Thermal Analysis
(DTA) are also applicable and can precisely measure the temperature of phase transition
from liquid to solid.[7][15][16]

» Boiling Point (OECD 103): The boiling point is determined as the temperature where the
vapor pressure equals atmospheric pressure.[3][13][17] Given that Silafluofen decomposes
before boiling, this is typically reported as a decomposition temperature under specific
conditions.[8] Methods include ebulliometry, dynamic vapor pressure measurement, and
DSC/DTA, which can detect thermal decomposition events.[13][17]

o Water Solubility (OECD 105): For poorly soluble compounds like Silafluofen (<10-2 g/L), the
Column Elution Method is standard.[18][19][20] In this method, an inert material (like glass
beads) is coated with the test substance and packed into a column.[21] Water is passed
through the column, and the concentration of the substance in the eluate is measured until a
plateau is reached, representing the saturation concentration.[20][21]

» Partition Coefficient (n-octanol/water) (OECD 117): The n-octanol/water partition coefficient
(LogP) is a key indicator of a substance's lipophilicity. For a compound with a high LogP like
Silafluofen, the High-Performance Liquid Chromatography (HPLC) Method is most suitable.
[4][5][10][12] This method correlates the substance's retention time on a reverse-phase
column with those of reference compounds with known LogP values.[10][22]

e Vapor Pressure (OECD 104): The vapor pressure can be determined using several methods
depending on the expected range.[8][23][24] For a substance with very low vapor pressure,
the Gas Saturation Method or Effusion Methods (e.g., Knudsen cell, isothermal
thermogravimetry) are appropriate.[8][23][25] These techniques measure the mass of a
substance transported by a known volume of carrier gas or effusing through a small orifice
over time.[8][25]
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o Density (OECD 109): For a liquid, density is typically measured using a pycnometer, a
hydrometer, or an oscillating densitometer.[26] The pychometer method involves accurately
determining the weight of a precise volume of the liquid at a constant temperature.

e Flash Point (ASTM D93): The flash point is determined using a Pensky-Martens Closed-Cup
Tester.[6][9][27] The liquid is heated at a slow, constant rate with stirring.[9][27] An ignition
source is directed into the cup at regular temperature intervals until a flash is observed inside
the cup.[9]

o Refractive Index: This is measured using an Abbé refractometer.[2][11][28][29][30] A few
drops of the liquid are placed between two prisms.[28] The instrument measures the critical
angle of refraction, from which the refractive index is calculated, typically at a specified
temperature (e.g., 20.1°C).[28][29]

o Chemical Stability: Stability is assessed by subjecting the compound to various conditions
over time.[31][32][33] For example, to test stability in alkaline conditions, the compound is
dissolved in solutions of varying pH (e.g., pH 9, 12.8) and stored at a controlled temperature
(e.g., 50°C).[5] Aliquots are taken at different time points (e.g., 1 week, 4 weeks) and the
concentration of the remaining Silafluofen is determined using an appropriate analytical
method like HPLC or GC-MS to calculate the degradation rate.[5][31][34]

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the physicochemical
characterization of a chemical substance like Silafluofen.
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Physicochemical Characterization Workflow.
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Conclusion

The physicochemical properties of Silafluofen define its behavior, efficacy, and environmental
impact. Its low water solubility and high partition coefficient suggest a tendency to associate
with organic matter and lipids, while its low vapor pressure indicates it is not highly volatile.[8]
[9] The unique stability of Silafluofen, particularly under alkaline conditions, distinguishes it
from ester-based pyrethroids and contributes to its persistence and effectiveness as a
termiticide.[5] A thorough understanding of these properties, determined through standardized
experimental protocols, is essential for its safe handling, effective application, and for the
development of new, structurally related compounds in the fields of agriculture and materials
science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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